Cas no 916514-05-1 (2-amino-5-fluoro-4-methylbenzonitrile)
916514-05-1 structure
Product Name:2-amino-5-fluoro-4-methylbenzonitrile
CAS No:916514-05-1
MF:C8H7FN2
MW:150.152984857559
CID:996690
PubChem ID:45116639
Update Time:2025-09-22
2-amino-5-fluoro-4-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2-amino-5-fluoro-4-methyl-
- Benzonitrile,2-amino-5-fluoro-4-methyl-
- 2-amino-5-fluoro-4-methylbenzonitrile
- 916514-05-1
- AKOS017413668
- SCHEMBL406276
- EN300-181648
-
- Inchi: 1S/C8H7FN2/c1-5-2-8(11)6(4-10)3-7(5)9/h2-3H,11H2,1H3
- InChI Key: SROOYYDPEYDFEY-UHFFFAOYSA-N
- SMILES: FC1=CC(C#N)=C(C=C1C)N
Computed Properties
- Exact Mass: 150.059
- Monoisotopic Mass: 150.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8A^2
- XLogP3: 2
2-amino-5-fluoro-4-methylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A633910-10mg |
2-amino-5-fluoro-4-methylbenzonitrile |
916514-05-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A633910-50mg |
2-amino-5-fluoro-4-methylbenzonitrile |
916514-05-1 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | A633910-100mg |
2-amino-5-fluoro-4-methylbenzonitrile |
916514-05-1 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-181648-0.05g |
2-amino-5-fluoro-4-methylbenzonitrile |
916514-05-1 | 95% | 0.05g |
$179.0 | 2023-09-19 | |
| Enamine | EN300-181648-0.1g |
2-amino-5-fluoro-4-methylbenzonitrile |
916514-05-1 | 95% | 0.1g |
$268.0 | 2023-09-19 | |
| Enamine | EN300-181648-0.25g |
2-amino-5-fluoro-4-methylbenzonitrile |
916514-05-1 | 95% | 0.25g |
$383.0 | 2023-09-19 | |
| Enamine | EN300-181648-0.5g |
2-amino-5-fluoro-4-methylbenzonitrile |
916514-05-1 | 95% | 0.5g |
$601.0 | 2023-09-19 | |
| Enamine | EN300-181648-1.0g |
2-amino-5-fluoro-4-methylbenzonitrile |
916514-05-1 | 95% | 1g |
$770.0 | 2023-06-08 | |
| Enamine | EN300-181648-2.5g |
2-amino-5-fluoro-4-methylbenzonitrile |
916514-05-1 | 95% | 2.5g |
$1509.0 | 2023-09-19 | |
| Enamine | EN300-181648-5.0g |
2-amino-5-fluoro-4-methylbenzonitrile |
916514-05-1 | 95% | 5g |
$2235.0 | 2023-06-08 |
2-amino-5-fluoro-4-methylbenzonitrile Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
916514-05-1 (2-amino-5-fluoro-4-methylbenzonitrile) Related Products
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